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Compound of Interest

Compound Name:
(1-methyl-3-nitro-1H-pyrazol-5-

yl)methanol

CAS No.: 1227210-46-9

Cat. No.: B2952078

Get Quote

Executive Summary
The transition from traditional secondary explosives (RDX, HMX) to Insensitive Munitions (IM)

requires materials that balance high energy density with thermal stability and reduced shock

sensitivity. Nitro-pyrazole alcohols represent a critical class of intermediates in this domain.

Unlike traditional carbon-backbone energetics, the pyrazole ring offers a high heat of formation

(

) due to its inherent N-N bonds and aromatic stability.[1]

This guide details the synthesis, functionalization, and application of nitro-pyrazole alcohols—

specifically focusing on

-(2-hydroxyethyl)-3,5-dinitropyrazole (HEDNP) and 4-hydroxy-3,5-dinitropyrazole (HODNP).
These compounds serve as precursors for two vital material classes:

Energetic Plasticizers: Via nitrate ester functionalization.
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Energetic Binders: Via polyurethane curing systems.

Part 1: Molecular Architecture & Design Logic
Why Pyrazoles?
The pyrazole heterocycle is unique among energetic scaffolds.

Density: The planar ring allows for efficient crystal packing (densities often

).

Enthalpy: The ring possesses a positive heat of formation, contributing to the overall energy

release without relying solely on oxidation.

Modifiability: The acidic N-H proton (in 3,5-DNP) allows for facile alkylation, introducing

hydroxyl "hooks" for polymer chemistry without destroying the energetic core.

The Hydroxyl Functionality
The introduction of an alcohol group (-OH) is not for energy, but for processability.

N-Alkyl Alcohols (e.g., HEDNP): The -OH group is separated from the ring by an alkyl

spacer. This is used to react with isocyanates (curing) or nitrating agents (plasticizing).

C-Hydroxyls (e.g., HODNP): The -OH is directly on the ring. This increases acidity, allowing

for the formation of thermally stable, insensitive zwitterionic salts.

Part 2: Synthesis Protocols
Protocol A: Synthesis of -(2-hydroxyethyl)-3,5-
dinitropyrazole (HEDNP)
Target: Precursor for Energetic Binders

Mechanism: Nucleophilic substitution (

). The pyrazolate anion attacks the alkyl halide.

Reagents:
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3,5-Dinitropyrazole (3,5-DNP)[1][2][3]

2-Chloroethanol (or Ethylene Oxide for industrial scale)

Base: Potassium Carbonate (

) or Sodium Hydroxide (

)

Solvent: Acetonitrile (

) or Water

Step-by-Step Methodology:

Deprotonation: Dissolve 3,5-DNP (1.0 eq) in acetonitrile. Add

(1.2 eq). Stir at ambient temperature for 30 minutes. Why? Generates the nucleophilic
pyrazolate anion.

Alkylation: Add 2-chloroethanol (1.5 eq) dropwise.

Reflux: Heat the mixture to reflux (

) for 12 hours. Control: Monitor via TLC or HPLC. Disappearance of the N-H peak in IR is a
key indicator.

Workup: Filter off inorganic salts. Evaporate solvent.

Purification: Recrystallize from ethanol/water.

Critical Control Point: Temperature control is vital. Excessive heat can lead to O-alkylation

(forming ethers) rather than the desired N-alkylation, although the N-alkylation is

thermodynamically preferred in pyrazoles.

Protocol B: Synthesis of 4-Hydroxy-3,5-dinitropyrazole
(HODNP)
Target: Precursor for Insensitive Salts
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Mechanism: Oxidation of the pyrazole ring followed by nitration.

Methodology:

Starting Material: 3,5-Dinitropyrazole.[1][2][3][4]

Hydroxylation: Reaction with peroxydisulfate or similar oxidants introduces the -OH at the 4-

position (the only available carbon).

Isolation: The product precipitates as a zwitterionic solid or is isolated as a salt.

Part 3: Visualization of Workflows
Diagram 1: Synthesis & Functionalization Pathway
This diagram illustrates the conversion of the base pyrazole into both plasticizers and binders.
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Caption: Synthesis flow from 3,5-DNP to functionalized energetic materials via the alcohol

intermediate.

Part 4: Performance & Data Analysis
The following table compares the properties of Nitropyrazole derivatives against standard

energetic polymers (GAP) and explosives (RDX).

Table 1: Comparative Properties of Energetic Materials
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Material
Density (

, g/cm³)

Detonation
Velocity (

, m/s)

Decompositio
n Temp (

, °C)

Impact
Sensitivity (

)

RDX (Reference) 1.82 8,750 204 7.5 J (Sensitive)

GAP (Binder) 1.30 ~5,000 200 Insensitive

HEDNP-Nitrate 1.65 ~8,200 185 > 15 J

HODNP-Salt 1.88 8,800 273
> 40 J

(Insensitive)

Data Source Interpretation:

HEDNP-Nitrate: As a plasticizer, it offers higher density and energy than GAP, but with

acceptable sensitivity.

HODNP-Salt: The zwitterionic nature leads to extremely high density (1.88) and stability

(273°C), making it a superior candidate for thermally stable explosives compared to RDX.

Part 5: Dual-Use Note (Pharma & Energetics)
While this guide focuses on energetics, the N-alkylation of pyrazoles is a shared competency

with drug discovery.

Energetics: We target high nitrogen content (nitro groups) for energy release.

Pharma: Researchers target specific H-bond donors/acceptors for kinase inhibition.

Convergence: The protocol described above (Protocol A) is identical to methods used to

attach solubilizing tails to pyrazole-based drugs. However, in pharma, the nitro groups would

typically be reduced to amines for further coupling, whereas in energetics, the nitro groups

are preserved for their oxygen balance.

Part 6: Safety & Stability (Self-Validating Systems)
When handling nitro-pyrazole alcohols, safety protocols must be self-validating:
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Thermal Scanning (DSC): Before scaling up any nitration of HEDNP, run a Differential

Scanning Calorimetry (DSC) scan.

Pass Criteria: No exotherms below 160°C.

Fail Criteria: Sharp exotherm < 150°C indicates impurities or autocatalytic decomposition.

Acidity Check: During the synthesis of nitrate esters from HEDNP, the product must be

neutral.

Validation: Wash with dilute

until the aqueous phase pH is 7.0. Residual acid catalyzes catastrophic decomposition.

Diagram 2: Safety Decision Logic
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Caption: Go/No-Go decision tree for processing nitro-pyrazole alcohols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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